Cas no 1204235-09-5 (4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine)

• Product Name: 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine
• CAS No: 1204235-09-5
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 2619334
• PubChem ID: 75406266
• Update Time: 2025-06-22

4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine
• 4-(Bromomethyl)-3,5-Bis(trifluoromethyl)pyridine
• AKOS017344267
• DTXSID401238480
• 1204235-09-5

• Inchi： 1S/C8H4BrF6N/c9-1-4-5(7(10,11)12)2-16-3-6(4)8(13,14)15/h2-3H,1H2
• InChI Key： YKRPKNWPAHUQGS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=CC=1C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 306.94313Da
• Monoisotopic Mass: 306.94313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine

4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine (CAS No. 1204235-09-5)

The compound 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine (CAS No. 1204235-09-5) is a highly specialized organic molecule with significant applications in the field of heterocyclic chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The substituents on the pyridine ring include a bromomethyl group at the 4-position and two trifluoromethyl groups at the 3 and 5 positions. These substituents confer unique electronic and steric properties to the molecule, making it valuable in various chemical and pharmaceutical applications.

The synthesis of 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the trifluoromethyl groups at the 3 and 5 positions is achieved through electrophilic substitution reactions, while the bromomethyl group at the 4 position is introduced via nucleophilic substitution or other suitable methods. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups like trifluoromethyl and bromomethyl in this compound enhances its ability to act as a ligand in metal complexes, which are widely used in catalysis and medicinal chemistry. For instance, research has shown that such compounds can serve as potential inhibitors of certain enzymes involved in disease pathways, making them promising candidates for therapeutic agents.

In addition to its role in pharmaceuticals, 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine has found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). The trifluoromethyl groups contribute to the molecule's stability and resistance to environmental factors, which are critical for long-term performance in such applications.

The compound's structure also lends itself well to further functionalization. By modifying the substituents on the pyridine ring, chemists can tailor the molecule's properties for specific applications. For example, replacing the bromomethyl group with other functional groups can lead to derivatives with enhanced bioavailability or improved catalytic activity. This versatility underscores the significance of pyridine-based compounds in modern chemical research.

In terms of safety and handling, it is important to note that while 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine is not classified as a hazardous material under normal conditions, it should be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize exposure risks.

The growing interest in this compound is reflected in recent publications that explore its potential in various fields. For example, a study published in 2023 demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, highlighting its role in advancing green chemistry practices. Another research paper investigated its use as a building block for constructing complex molecular frameworks, showcasing its utility in synthetic organic chemistry.

In conclusion, 4-Bromomethyl-3,5-bis-trifluoromethyl-pyridine (CAS No. 1204235-09-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.